4-Chloro-3-(2-chloroethyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde

• IUPAC Name: 4-chloro-3-(2-chloroethyl)-2-oxo-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C6H5Cl2NO2S/c7-1-2-9-5(8)4(3-10)12-6(9)11/h3H,1-2H2
• InChI Key: RSYVJGLBXLEGQC-UHFFFAOYSA-N
• Canonical SMILES: C(CCl)N1C(=C(SC1=O)C=O)Cl
• Molecular Formula: C6H5Cl2NO2S
• Molecular Weight: 226.08 g/mol

Description

4-Chloro-3-(2-chloroethyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde (CECTCA) is an organic compound that is widely used in the field of synthetic chemistry for the synthesis of various compounds. CECTCA is a useful starting material for the synthesis of heterocyclic compounds, such as thiazoles and their derivatives. In addition, CECTCA can be used to synthesize a variety of other compounds, such as esters, amides, and nitro compounds. CECTCA has become an important reagent in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Synthesis and Derivative Formation

4-Chloro-3-(2-chloroethyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carbaldehyde has been utilized in the synthesis of various heterocyclic compounds. For instance, derivatives of thieno[2,3-d]thiazole, 4H-pyrrolo-[2,3-d]thiazole, and 2H-pyrazolo[3,4-d]thiazole were synthesized from 2,4-dichlorothiazole-5-carbaldehyde, a related compound. This involved the protection of the aldehyde group and substitution of chlorine with different groups to yield various thiazole derivatives (Athmani, Farhat, & Iddon, 1992).

Reactivity and Isomer Formation

The reactivity of 4-chloro-2-oxo-2,3-dihydrothiazole-5-carbaldehyde with monosubstituted ureas has been studied, leading to the formation of cis-(Z)-and trans-(E)-N-(2,4-dioxothiazolidin-5-ylidenemethyl)ureas through a rearrangement involving oxide ion transfer. This work highlights the compound's utility in synthesizing isomeric structures, which is significant in the study of stereochemistry and molecular behavior (Spitsyn & Vdovichenko, 2006).

Heterocycle Synthesis and Applications

The compound has been implicated in the synthesis of various heterocyclic compounds, which are crucial in pharmaceutical and material science research. For example, the synthesis of fused ring heterocycles through intramolecular 1,3-dipolar cycloaddition reactions has been documented, showcasing the compound's versatility in forming complex molecular architectures (Gaonkar & Rai, 2010).

Mechanistic Studies in Organic Synthesis

Research has also delved into the mechanistic aspects of reactions involving similar compounds, providing insights into the underlying processes governing their reactivity and the formation of diverse molecular structures. This is crucial for designing new synthetic routes and understanding reaction pathways in organic chemistry (Gotoh, Sun, Hirayama, & Noguchi, 1996).